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Dienogest Pharmacokinetic Data

The table below summarizes key pharmacokinetic parameters of dienogest (2 mg) from a bioequivalence

study in healthy subjects [1].

Parameter Fasting State (Geometric Mean) Fed State (Geometric Mean)
C~max~ (ng/mL) 22.7 18.1

AUC~0-t~ (h-ng/mL) 421 463

AUC~0-c0~ (h-ng/mL) 459 503

T~max~ (h)* 1.5 (0.5-4.0) 2.5 (1.0-5.0)

t~1/2~ (h) 12.4 12.3

Note: T~max~ is presented as median (range). C~max~: maximum observed concentration; AUC~0-t~: area
under the concentration-time curve from time zero to the last measurable concentration; AUC~0-oco~: area
under the concentration-time curve from time zero to infinity; T~max~: time to reach C~max~; t~1/2~:

terminal elimination half-life.
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Detailed Experimental Protocols

Here are the methodologies from key studies, which provide a template for how pharmacokinetic and

metabolic studies on dienogest are conducted.

Bioequivalence and Pharmacokinetics Study [1]

¢ Study Design: A single-center, randomized, open-label, two-sequence, two-period crossover clinical
trial.

¢ Subjects: 48 healthy Chinese female volunteers, divided into fasting and fed groups.

¢ Dosing: A single oral dose of a 2 mg dienogest tablet.

¢ Blood Sampling: Venous blood was collected via indwelling catheters after dosing.

e Bioanalysis: Plasma concentrations of dienogest were measured using liquid chromatography-
tandem mass spectrometry (LC-MS/MS). The plasma samples were prepared using a protein
precipitation method.

Gene Expression Profiling Study [2]

e Objective: To evaluate the molecular effects of dienogest on endometriosis by comparing RNA
profiles.
e Study Participants: Four women who received dienogest treatment before surgery and four
untreated women with pathologically confirmed endometriosis.
¢ Methodology:
o RNA was extracted from tissue samples.
o Transcriptome analysis was performed to identify Differentially Expressed Genes (DEGS).
o Functional enrichment analysis (e.g., Gene Ontology, pathway analysis) was conducted on
the DEGs with an adjusted p-value of <0.05.

Molecular Mechanism Study on Stromal Celis [3]

e Objective: To elucidate whether dienogest affects endometriotic stromal cell behavior by modulating
endoplasmic reticulum (ER) stress.

¢ Cell Culture: Human endometriotic cyst stromal cells (ECSCs) were used.

e Treatment: ECSCs were treated with dienogest.

e Experimental Techniques:
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o Western Blotting: To evaluate the expression of proteins in the ER stress pathways
(PERK/elF2a/ATF4 and IRE1/TRAF2/ASK1/INK) and the downstream protein CHOP.

o Gene Silencing: Transfection with PERK and IRE1 siRNA was used to inhibit specific
pathways and confirm their role.

o Functional Assays: Apoptosis, proliferation, and invasion assays were conducted. The role of
ER stress was verified using the ER stress inhibitor salubrinal.

Dienogest Mechanism of Action Pathway

Based on a molecular study [3], the following diagram illustrates the proposed pathway through which

dienogest induces endoplasmic reticulum (ER) stress to regulate cell activity in endometriosis.
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Key Information for Researchers
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» Dienogest-d5 Specific Data: The search results do not contain specific studies on dienogest-d5.
This compound is a deuterated internal standard, and its detailed pharmacokinetics or metabolism is
typically characterized during the bioanalytical method development for LC-MS/MS assays, which is
often not the focus of public clinical studies.

¢ Relevance of Available Data: The provided methodologies, particularly the LC-MS/MS protocol from
the bioequivalence study [1], are directly relevant. When developing an assay for dienogest (or its
deuterated form), the sample preparation and instrument method would be similar. The
pharmacokinetic parameters of the standard drug serve as a crucial reference point.

¢ Additional Mechanisms: Beyond its established hormonal effects, research suggests dienogest may
also work by modulating the gut microbiome [4] and gene expression related to immune and
inflammatory responses in endometriotic lesions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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